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Compound of Interest

Compound Name: 4-Nitrobenzonitrile

Cat. No.: B1214597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data, a conceptual experimental workflow, and a logical

diagram relevant to the study and application of 4-Nitrobenzonitrile, a key intermediate in

various chemical syntheses.

Core Molecular Data
4-Nitrobenzonitrile is an organic compound featuring a benzene ring substituted with a nitrile

(-CN) and a nitro (-NO2) group. This structure makes it a valuable precursor in the synthesis of

pharmaceuticals, dyes, and agrochemicals.[1][2]

Table 1: Molecular and Physical Properties of 4-Nitrobenzonitrile
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Property Value References

Molecular Formula C₇H₄N₂O₂ [1][3][4][5][6]

Molecular Weight 148.12 g/mol [1][3][4]

Alternate Names
4-Cyanonitrobenzene, p-

Nitrobenzonitrile
[3][4][5]

CAS Number 619-72-7 [3][4][5]

Appearance
Light yellow to white crystalline

powder
[1][6][7]

Melting Point 142 - 147 °C [1]

Solubility

Sparingly soluble in water,

soluble in organic solvents like

ethanol and acetone.[2][7]

Conceptual Experimental Protocol: Synthesis via
Sandmeyer Reaction
The following outlines a generalized methodology for the synthesis of 4-Nitrobenzonitrile from

4-nitroaniline, a common laboratory-scale preparation.

Objective: To synthesize 4-Nitrobenzonitrile by diazotization of 4-nitroaniline followed by a

Sandmeyer reaction.

Materials:

4-nitroaniline

Hydrochloric acid (HCl)

Sodium nitrite (NaNO₂)

Copper(I) cyanide (CuCN)

Sodium cyanide (NaCN)
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Ice

Distilled water

Organic solvent (e.g., Dichloromethane)

Sodium sulfate (Na₂SO₄)

Procedure:

Diazotization:

Dissolve 4-nitroaniline in a solution of hydrochloric acid and water.

Cool the mixture in an ice bath to 0-5 °C.

Slowly add an aqueous solution of sodium nitrite dropwise while maintaining the low

temperature. Stir continuously until the reaction is complete, indicated by a positive starch-

iodide paper test for nitrous acid.

Sandmeyer Reaction:

In a separate flask, prepare a solution of copper(I) cyanide and sodium cyanide in water.

Slowly add the cold diazonium salt solution from the previous step to the cyanide solution.

Allow the reaction mixture to warm to room temperature and then heat gently to ensure

completion of the reaction, observed by the cessation of nitrogen gas evolution.

Isolation and Purification:

Cool the reaction mixture and extract the product into an organic solvent such as

dichloromethane.

Wash the organic layer with water and then with a dilute sodium hydroxide solution to

remove any unreacted starting materials or byproducts.

Dry the organic layer over anhydrous sodium sulfate.
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Remove the solvent by rotary evaporation to yield the crude 4-Nitrobenzonitrile.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure

crystals.

Characterization:

Determine the melting point of the purified product and compare it with the literature value.

Analyze the product using techniques such as Infrared (IR) spectroscopy to identify the

characteristic nitrile and nitro group stretches, and Nuclear Magnetic Resonance (NMR)

spectroscopy to confirm the aromatic structure.

Visualized Logical Workflow
The following diagram illustrates the key stages in a typical workflow for the synthesis and

analysis of 4-Nitrobenzonitrile.
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Caption: Conceptual workflow for the synthesis and analysis of 4-Nitrobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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